Cas no 78629-20-6 (6,6-Dimethylhept-1-en-4-yn-3-ol)

• Product Name: 6,6-Dimethylhept-1-en-4-yn-3-ol
• CAS No: 78629-20-6
• MF: C₉H₁₄O
• MW: 138.206862926483
• MDL: MFCD04974030
• CID: 60020
• PubChem ID: 10975561
• Update Time: 2025-07-02

6,6-Dimethylhept-1-en-4-yn-3-ol Chemical and Physical Properties

Names and Identifiers

• 6,6-Dimethylhept-1-en-4-yn-3-ol
• 6,6-DIMETHYL-1-HEPTEN-4-YN-3-OL
• 6,6-DIMETHYLL-1-HEPTANE-4-YN-3-OL
• 3-hydroxy-6,6-dimethyl-1-heptene-4-yne
• 3-hydroxy-6,6-dimethylhept-1-ene-4-yne
• 6,6-dimethyl-1-heptene-4-yne-3-ol
• 6,6-dimethyl-3-hept-1-en-4-ynol
• 6,6-dimethyl-hept-1-en-4-yn-3-ol
• 6,6-dimethyl-hept-1-ene-4-yn-3-ol
• 6,6-dimethyl-hept-1-ene-4-yne-3-ol
• 6,6-Dimethylhept-1-ene-4-yne-3-ol
• BS-52132
• 78629-20-6
• A839464
• 1-Hepten-4-yn-3-ol, 6,6-dimethyl-
• 3-Hydroxy-6,6-dimethyl-1-hepten-4-yne
• MOWPBNFGGOHZRW-UHFFFAOYSA-N
• DTXSID60450345
• SCHEMBL5309032
• 3-hydroxy-6,6-dimethyl-hept-1-ene-4-yne
• NS00004264
• EC 616-644-6
• 3-hydroxy-6,6-dimethylhept-1 -ene-4-yne
• FT-0641686
• AKOS006292952
• E77199
• CS-0188437
• DB-056322
• DTXCID10401165

• MDL： MFCD04974030
• Inchi： 1S/C9H14O/c1-5-8(10)6-7-9(2,3)4/h5,8,10H,1H2,2-4H3
• InChI Key： MOWPBNFGGOHZRW-UHFFFAOYSA-N
• SMILES： OC(C=C)C#CC(C)(C)C

Computed Properties

• Exact Mass: 138.10400
• Monoisotopic Mass: 138.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.900
• Boiling Point: 187 ºC
• Flash Point: 73 ºC
• Refractive Index: 1.472
• PSA: 20.23000
• LogP: 1.58280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 6,6-Dimethylhept-1-en-4-yn-3-ol

Introduction to 6,6-Dimethylhept-1-en-4-yn-3-ol (CAS No. 78629-20-6) and Its Emerging Applications in Chemical Biology

6,6-Dimethylhept-1-en-4-yn-3-ol, identified by the chemical identifier CAS No. 78629-20-6, is a complex organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a conjugated system of a double bond and a triple bond, combined with two methyl substituents at the sixth carbon position, exhibits intriguing reactivity and potential biological activities. The presence of both alkenyl and alkynyl functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel pharmaceuticals and agrochemicals.

The structure of 6,6-Dimethylhept-1-en-4-yn-3-ol consists of a heptane backbone with specific substitutions that enhance its utility in various chemical transformations. The conjugation between the double bond (at the first carbon) and the triple bond (at the fourth carbon) imparts electron delocalization, which is crucial for its participation in cycloaddition reactions such as the Diels-Alder and Sonogashira coupling reactions. These reactions are fundamental in constructing complex molecular architectures, making this compound a valuable building block in organic synthesis.

Recent advancements in chemical biology have highlighted the importance of functionalized hydrocarbons like 6,6-Dimethylhept-1-en-4-yn-3-ol in drug discovery and development. The compound's ability to undergo selective modifications allows researchers to tailor its properties for specific applications. For instance, its incorporation into heterocyclic frameworks has been explored for developing bioactive molecules with potential therapeutic effects. Studies have demonstrated its role in synthesizing derivatives that exhibit antimicrobial, anti-inflammatory, and even anticancer properties.

In the realm of pharmaceutical research, 6,6-Dimethylhept-1-en-4-yn-3-ol has been utilized as a precursor in the synthesis of small-molecule inhibitors targeting various disease pathways. The compound's dual functionality—combining both alkenyl and alkynyl groups—facilitates the introduction of diverse pharmacophores, enabling the design of molecules with enhanced binding affinity and selectivity. This has opened new avenues for developing treatments against complex diseases such as cancer and neurodegenerative disorders.

The synthetic utility of CAS No. 78629-20-6 extends beyond pharmaceuticals into agrochemical applications. Its structural features make it an excellent candidate for developing novel pesticides and herbicides that are more effective and environmentally friendly. Researchers have leveraged its reactivity to create compounds that disrupt essential biological processes in pests while minimizing harm to non-target organisms. This aligns with the growing demand for sustainable agricultural practices worldwide.

Moreover, the biological activity of derivatives of 6,6-Dimethylhept-1-en-4-yn-3-ol has been investigated for potential applications in material science. For example, its incorporation into polymer matrices can enhance material properties such as mechanical strength and thermal stability. Additionally, functionalized versions of this compound have shown promise as additives in coatings and adhesives, improving their performance under various conditions.

The exploration of CAS No. 78629-20-6 in drug discovery has been further propelled by computational chemistry techniques. Molecular modeling studies have helped predict how modifications to this compound can influence its biological activity. These insights have guided experimental efforts toward optimizing derivatives with desired properties. Such interdisciplinary approaches are crucial for accelerating the development of new therapeutics.

In conclusion, 6,6-Dimethylhept-1-en-4-yn-3-ol (CAS No. 78629-20-6) represents a fascinating compound with broad applications across multiple domains of chemical biology and synthetic chemistry. Its unique structural features enable diverse chemical transformations, making it indispensable in drug development, agrochemical innovation, and material science advancements. As research continues to uncover new possibilities for this molecule, its significance is expected to grow further, driving innovation in these fields.